Cas no 125872-73-3 (3-(2,3-Dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol)

• Product Name: 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol
• CAS No: 125872-73-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5684494
• PubChem ID: 14835716
• Update Time: 2024-03-01

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11480395
• 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-ol
• EN300-26550598
• CS-0354848
• (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol
• 125872-73-3
• EN300-1827111
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol
• 2-Propen-1-ol, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-, (E)- (9CI)
• 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-ol

• Inchi： 1S/C11H12O3/c12-5-1-2-9-3-4-10-11(8-9)14-7-6-13-10/h1-4,8,12H,5-7H2/b2-1+
• InChI Key： UJDXCTIQYOIVMF-OWOJBTEDSA-N
• SMILES： O1CCOC2C=CC(/C=C/CO)=CC1=2

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 357.0±21.0 °C(Predicted)
• pka: 14.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols